Cas no 139602-12-3 (Isoquinoline, 4-bromo-, hydrochloride)

• Product Name: Isoquinoline, 4-bromo-, hydrochloride
• CAS No: 139602-12-3
• MF: C₉H₇BrClN
• MW: 244.515580415726
• CID: 1276918
• PubChem ID: 85632232
• Update Time: 2025-04-20

Isoquinoline, 4-bromo-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-, hydrochloride
• 139602-12-3
• 4-bromoisoquinoline;hydrochloride
• 4-BROMOISOQUINOLINE HYDROCHLORIDE
• 4-BROMOISOQUINOLINEHYDROCHLORIDE

• Inchi： 1S/C9H6BrN.ClH/c10-9-6-11-5-7-3-1-2-4-8(7)9;/h1-6H;1H
• InChI Key： WAYGRZPPAIFKQF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=CC=CC=21.Cl

Computed Properties

• Exact Mass: 242.94511
• Monoisotopic Mass: 242.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89